Cas no 73980-71-9 (Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-N-methyl-)

Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-N-methyl- structure
73980-71-9 structure
Product Name:Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-N-methyl-
CAS No:73980-71-9
MF:C9H3F14NO2
MW:423.103271722794
CID:562211
PubChem ID:597974
Update Time:2025-04-19

Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-N-methyl-
    • 2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluorobutanoyl)-N-methylbutanamide
    • 78268_FLUKA
    • AC1LCAVZ
    • MBHFBA
    • MolPort-000-157-128
    • N-Methylbis(heptafluorobutyramide)
    • N-Methyl-bis-heptafluorobutyramide
    • N-Methyl-bis-perfluorobutyramide
    • PC4007
    • FT-0641499
    • 2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-N-methylbutanamide
    • A837989
    • 2,2,3,3,4,4,4-heptakis(fluoranyl)-N-[2,2,3,3,4,4,4-heptakis(fluoranyl)butanoyl]-N-methyl-butanamide
    • DTXSID00344572
    • Butanamide, 2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-N-methyl-
    • N-methyl-bis(heptafluorobutyramide)
    • 2,2,3,3,4,4,4-Heptafluoro-N-(2,2,3,3,4,4,4-heptafluorobutanoyl)-N-methylbutanamide #
    • NS00019229
    • 73980-71-9
    • N-Methyl-bis-heptafluorobutyramide, for GC derivatization, >=96.0% (GC)
    • DB-055825
    • MDL: MFCD00049280
    • Inchi: 1S/C9H3F14NO2/c1-24(2(25)4(10,11)6(14,15)8(18,19)20)3(26)5(12,13)7(16,17)9(21,22)23/h1H3
    • InChI Key: BCQYNSPESDDJBZ-UHFFFAOYSA-N
    • SMILES: FC(C(N(C)C(C(C(C(F)(F)F)(F)F)(F)F)=O)=O)(C(C(F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 422.9940226g/mol
  • Monoisotopic Mass: 422.9940226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • Density: 1.686 g/mL at 20 °C(lit.)
  • Boiling Point: 171.6°C at 760 mmHg
  • Flash Point: 57.6°C
  • Refractive Index: n20/D 1.323

Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-N-methyl- Security Information

  • Hazard Statement: Irritant
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: Xi
  • Risk Phrases:36/37/38

Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-N-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-N-methyl-
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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2,2,3,3,4,4,4-Heptafluoro-n-(2,2,3,3,4,4,4-heptafluorobutanoyl)-n-methylbutanamide
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Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-N-methyl- Related Literature

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